Cas no 2902-68-3 (Iodosodilactone)

• Product Name: Iodosodilactone
• CAS No: 2902-68-3
• MF: C₈H₃IO₄
• MW: 290.0115
• CID: 3161890
• PubChem ID: 253660633
• Update Time: 2025-10-15

Iodosodilactone Chemical and Physical Properties

Names and Identifiers

• 2aλ3-ioda-2,3-dioxa-cyclopenta[cd]indene-1,4-dione
• Iodosodilactone
• 2H,6H-[1,2]Iodoxolo[4,5,1-hi]benziodoxole-2,6-dione
• I0865
• 2H,6H-[1,2]Iodoxolo[4,5,1-hi][1,2]benziodoxole-2,6-dione
• MFCD24386358
• 4?(3)-IODA-3,5-DIOXATRICYCLO[5.3.1.0?,(1)(1)]UNDECA-1(11),7,9-TRIENE-2,6-DIONE
• 4lambda3-ioda-3,5-dioxatricyclo[5.3.1.04,11]undeca-1(11),7,9-triene-2,6-dione
• 2902-68-3
• 2H,6H-[1,2]Iodoxolo[4,5,1-hi][1,2]benziodoxole-2,6-dione, 96.0-104.0 wt. % (T)
• T72237
• CAA90268

• MDL： I157646
• Inchi： 1S/C8H3IO4/c10-7-4-2-1-3-5-6(4)9(12-7)13-8(5)11/h1-3H
• InChI Key： DHIWEENQJCGNME-UHFFFAOYSA-N
• SMILES： I12C3C(=C([H])C([H])=C([H])C=3C(=O)O1)C(=O)O2

Computed Properties

• Exact Mass: 289.90761g/mol
• Monoisotopic Mass: 289.90761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.2

Experimental Properties

• Melting Point: 263°C(lit.)

Iodosodilactone Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons